4-tert-butyl-N-(3-{[(4-fluorophenyl)carbonyl]amino}phenyl)benzamide

• Molecular Formula: C24H23FN2O2
• Molecular Weight: 390.4 g/mol
• IUPAC Name: 4-tert-butyl-N-[3-[(4-fluorobenzoyl)amino]phenyl]benzamide
• InChI: InChI=1S/C24H23FN2O2/c1-24(2,3)18-11-7-16(8-12-18)22(28)26-20-5-4-6-21(15-20)27-23(29)17-9-13-19(25)14-10-17/h4-15H,1-3H3,(H,26,28)(H,27,29)
• InChI Key: GJCFMWNBOHFGLF-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)NC(=O)C3=CC=C(C=C3)F

Description

4-tert-butyl-N-(3-{[(4-fluorophenyl)carbonyl]amino}phenyl)benzamide, also known as Compound 1, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is a potent inhibitor of a specific protein kinase, which makes it a promising candidate for the treatment of various diseases.

Mechanism of Action

4-tert-butyl-N-(3-{[(4-fluorophenyl)carbonyl]amino}phenyl)benzamide 1 inhibits a specific protein kinase by binding to its ATP-binding site. This binding prevents the phosphorylation of downstream targets, which leads to the inhibition of various biological processes. The specific protein kinase that 4-tert-butyl-N-(3-{[(4-fluorophenyl)carbonyl]amino}phenyl)benzamide 1 targets has been implicated in various diseases, including cancer and inflammation.
Biochemical and Physiological Effects:
4-tert-butyl-N-(3-{[(4-fluorophenyl)carbonyl]amino}phenyl)benzamide 1 has been shown to have potent biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation in animal models of inflammatory diseases. Additionally, 4-tert-butyl-N-(3-{[(4-fluorophenyl)carbonyl]amino}phenyl)benzamide 1 has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

4-tert-butyl-N-(3-{[(4-fluorophenyl)carbonyl]amino}phenyl)benzamide 1 has several advantages for lab experiments. It is a potent inhibitor of a specific protein kinase, which makes it a useful tool compound for studying the role of this kinase in various biological processes. Additionally, the synthesis method for 4-tert-butyl-N-(3-{[(4-fluorophenyl)carbonyl]amino}phenyl)benzamide 1 has been optimized to produce high yields and purity. However, there are also limitations to using 4-tert-butyl-N-(3-{[(4-fluorophenyl)carbonyl]amino}phenyl)benzamide 1 in lab experiments. It has been shown to have off-target effects on other protein kinases, which can complicate the interpretation of results. Additionally, the use of 4-tert-butyl-N-(3-{[(4-fluorophenyl)carbonyl]amino}phenyl)benzamide 1 in animal models may be limited by its pharmacokinetic properties.

Future Directions

There are several future directions for the study of 4-tert-butyl-N-(3-{[(4-fluorophenyl)carbonyl]amino}phenyl)benzamide 1. One direction is to further optimize the synthesis method to improve yields and purity. Another direction is to study the off-target effects of 4-tert-butyl-N-(3-{[(4-fluorophenyl)carbonyl]amino}phenyl)benzamide 1 on other protein kinases to better understand its mechanism of action. Additionally, future studies could investigate the pharmacokinetic properties of 4-tert-butyl-N-(3-{[(4-fluorophenyl)carbonyl]amino}phenyl)benzamide 1 to determine its potential for use in human clinical trials. Finally, further research could investigate the potential therapeutic applications of 4-tert-butyl-N-(3-{[(4-fluorophenyl)carbonyl]amino}phenyl)benzamide 1 in various diseases, including cancer, inflammation, and neurodegenerative diseases.
In conclusion, 4-tert-butyl-N-(3-{[(4-fluorophenyl)carbonyl]amino}phenyl)benzamide 1 is a promising chemical compound that has been extensively studied for its potential therapeutic applications. Its potent inhibition of a specific protein kinase makes it a useful tool compound for studying the role of this kinase in various biological processes. While there are limitations to using 4-tert-butyl-N-(3-{[(4-fluorophenyl)carbonyl]amino}phenyl)benzamide 1 in lab experiments, its future directions hold great promise for the development of new treatments for various diseases.

Synthesis Methods

The synthesis of 4-tert-butyl-N-(3-{[(4-fluorophenyl)carbonyl]amino}phenyl)benzamide 1 involves multiple steps, including the reaction of 4-fluoroaniline with tert-butyl isocyanide, followed by the reaction of the resulting compound with 4-fluorobenzoyl chloride. The final step involves the reaction of the intermediate with 3-aminobenzamide. This synthesis method has been optimized to produce high yields and purity of 4-tert-butyl-N-(3-{[(4-fluorophenyl)carbonyl]amino}phenyl)benzamide 1.

Scientific Research Applications

4-tert-butyl-N-(3-{[(4-fluorophenyl)carbonyl]amino}phenyl)benzamide 1 has been extensively studied for its potential therapeutic applications. It has been shown to be a potent inhibitor of a specific protein kinase, which makes it a promising candidate for the treatment of various diseases, including cancer, inflammation, and neurodegenerative diseases. 4-tert-butyl-N-(3-{[(4-fluorophenyl)carbonyl]amino}phenyl)benzamide 1 has also been studied for its potential use as a tool compound for studying the role of this specific protein kinase in various biological processes.